N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine

• IUPAC Name: N-(4-propan-2-ylphenyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H16N2S/c1-11(2)12-7-9-13(10-8-12)17-16-18-14-5-3-4-6-15(14)19-16/h3-11H,1-2H3,(H,17,18)
• InChI Key: MQBUFHMBMYWOHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol

Description

The compound “N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine” is a chemical compound that has been studied for its potential therapeutic applications. It has been suggested that this compound could be efficacious in the phase II formalin model for persistent pain and the chronic-constriction-injury-induced model for neuropathic pain in rats.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques like FT-IR, NMR, and LCMS. These techniques provide information about the functional groups present in the compound and their spatial arrangement.

Mechanism of Action

The mechanism of action of N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine is not fully understood. However, it is believed to act as a catalyst in the synthesis of organic compounds. It is thought to facilitate the formation of covalent bonds between molecules, which can lead to the formation of new compounds. In addition, it is believed to increase the rate of chemical reactions, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In laboratory studies, this compound has been shown to have anti-inflammatory properties and to inhibit the growth of certain bacteria. In addition, it has been shown to reduce the levels of certain hormones in the body, such as cortisol and testosterone. It has also been studied for its potential effects on the immune system, as well as its potential effects on the metabolism of carbohydrates and lipids.

Advantages and Limitations for Lab Experiments

N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it has a wide range of potential applications. It is also a relatively stable compound, and it is not toxic. However, this compound has some limitations for laboratory experiments. It is not very soluble in water, and it can be difficult to purify. In addition, it is not very soluble in organic solvents, and it can be difficult to obtain a high yield from reactions involving this compound.

Future Directions

There are several potential future directions for research involving N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine. One potential direction is to explore its potential applications in the areas of medicine and biochemistry. Another potential direction is to study its potential effects on the immune system, as well as its potential effects on the metabolism of carbohydrates and lipids. In addition, further research could be done to explore the mechanism of action of this compound, as well as its potential effects on the growth of certain bacteria. Finally, further research could be done to explore the potential applications of this compound in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine has been used in various scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including amines and heterocycles. It has also been used as a catalyst in various organic reactions, including the synthesis of pharmaceuticals and other compounds. In addition, this compound has been studied for its potential applications in the areas of medicine and biochemistry.